Cas no 496972-30-6 (Ethanaminium,N,N,N-trimethyl-2-[[4-[3-(trifluoromethyl)-3H-diazirin-3-yl]benzoyl]oxy]-)

Ethanaminium,N,N,N-trimethyl-2-[[4-[3-(trifluoromethyl)-3H-diazirin-3-yl]benzoyl]oxy]- structure
496972-30-6 structure
Product Name:Ethanaminium,N,N,N-trimethyl-2-[[4-[3-(trifluoromethyl)-3H-diazirin-3-yl]benzoyl]oxy]-
CAS No:496972-30-6
MF:C14H17F3N3O2
MW:316.298893690109
CID:1530446
PubChem ID:90716102
Update Time:2025-04-21

Ethanaminium,N,N,N-trimethyl-2-[[4-[3-(trifluoromethyl)-3H-diazirin-3-yl]benzoyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Ethanaminium,N,N,N-trimethyl-2-[[4-[3-(trifluoromethyl)-3H-diazirin-3-yl]benzoyl]oxy]-
    • Ethanaminium, N,N,N-trimethyl-2-((4-(3-(trifluoromethyl)-3H-diazirin-3-yl)benzoyl)oxy)-
    • UNII-NTU9QE4VZL
    • Tdbzcholine
    • DTXSID501128802
    • N,N,N-Trimethyl-2-((4-(3-(trifluoromethyl)-3H-diazirin-3-yl)benzoyl)oxy)ethanaminium
    • 4-[(3-trifluoromethyl)-3h-diazirin-3-yl]benzoylcholine
    • 496972-30-6
    • 4-((3-trifluoromethyl)-3h-diazirin-3-yl)benzoylcholine
    • NTU9QE4VZL
    • N,N,N-Trimethyl-2-[[4-[3-(trifluoromethyl)-3H-diazirin-3-yl]benzoyl]oxy]ethanaminium
    • Inchi: 1S/C14H17F3N3O2/c1-20(2,3)8-9-22-12(21)10-4-6-11(7-5-10)13(18-19-13)14(15,16)17/h4-7H,8-9H2,1-3H3/q+1
    • InChI Key: IQGNIBHYFCIEEE-UHFFFAOYSA-N
    • SMILES: FC(C1(C2C=CC(C(=O)OCC[N+](C)(C)C)=CC=2)N=N1)(F)F

Computed Properties

  • Exact Mass: 316.12741
  • Monoisotopic Mass: 316.12728628g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 51Ų

Experimental Properties

  • PSA: 51.02
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